Silyamandin

Chinese Name

Silyamandin

English Name

Silyamandin

标识符

CAS No.

1009565-36-9

Compound details reference Kuujia Chemical Encyclopedia: 1009565-36-9

Druglikeness Data

78 parameters, 11 categories · Click card to view detailed data

44%

34/78 druglikeness.fields

druglikeness.dataCompleteness

druglikeness.filled34

druglikeness.missing44

druglikeness.gapCategories

Solubility 0%Metabolic Stability 0%Absorption 33%

druglikeness.suggestPriority

Showing all 11 categories

482.4400

druglikeness.valid

TPSA

155.0000

druglikeness.valid

pKa_acidic

pKa_basic

LogP

2.8000

druglikeness.valid

LogD

2.5000

druglikeness.valid

HBA

druglikeness.valid

water_solubility

gastric_fluid_solubility

intestinal_fluid_solubility

solubility_ph_2

solubility_ph_7_4

Caco2_permeability

MDCK_permeability

BBB_permeability

druglikeness.valid

corneal_permeability

HIA

Low

druglikeness.valid

bioavailability

0.3000

druglikeness.valid

PPB

0.8500

druglikeness.valid

tissue_distribution

blood_brain_barrier

druglikeness.valid

placental_barrier

milk_secretion

liver_microsome_stability

plasma_stability

half_life

4.5000

druglikeness.valid

CYP1A2_substrate

druglikeness.valid

CYP1A2_inhibitor

druglikeness.valid

CYP2C9_substrate

druglikeness.valid

CYP2C9_inhibitor

druglikeness.valid

CYP2C19_substrate

druglikeness.valid

CYP2C19_inhibitor

druglikeness.valid

CYP2D6_substrate

druglikeness.valid

CYP2D6_inhibitor

druglikeness.valid

CYP3A4_substrate

Yes

druglikeness.valid

CYP3A4_inhibitor

druglikeness.valid

UGT1A1_substrate

UGT1A3_substrate

UGT1A4_substrate

UGT1A6_substrate

UGT1A9_substrate

Ames_test

Negative

druglikeness.valid

micronucleus_test

chromosomal_aberration

DNA_damage

carcinogenicity

druglikeness.valid

LD50_oral

2000.0000

druglikeness.valid

LD50_iv

hepatotoxicity

Yes

druglikeness.valid

cardiotoxicity

druglikeness.valid

nephrotoxicity

neurotoxicity

hERG_inhibition

druglikeness.valid

Pgp_substrate

Yes

druglikeness.valid

Pgp_inhibitor

druglikeness.valid

BCRP_substrate

BCRP_inhibitor

OATP1B1_substrate

OATP1B1_inhibitor

OATP1B3_substrate

OATP1B3_inhibitor

drug_induced_liver_injury

QT_prolongation

skin_sensitization

respiratory_toxicity

reproductive_toxicity

Peff

Syn_Accessibility

MRTD

Skin_Sens

Resp_Sens

Photo_tox

Ser_ALK

Ser_GGT

Ser_LDH

Ser_AST

Ser_ALT

druglikeness.quickNavigation

Related Diseases

非酒精性脂肪性肝炎

Non-alcoholic Steatohepatitis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

肝纤维化

Liver fibrosis

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

酒精性肝病

Alcoholic liver disease

Corresponding Targets:

[object (N/A)TLR4 (TLR4)AKR1B1 (AKR1B1)

肝细胞癌

Hepatocellular Carcinoma

Corresponding Targets:

AMPK (PRKAA1)MCL1 (MCL1)BCL2 (BCL2)

药物性肝损伤

Drug-induced Liver Injury

Corresponding Targets:

AMPK (PRKAA1)BCL2 (BCL2)[object (N/A)

Plant Sources

水飞蓟

Silybum marianum

Silyamandin

Chinese Name

English Name

标识符

Druglikeness Data

Basic Properties

Solubility

Absorption

Distribution

Metabolic Stability

CYP Metabolism

UGT Metabolism

Genotoxicity

Toxicity Assessment

Transporters

Risk Assessment

相关化合物

Silyamandin

Chinese Name

English Name

标识符

Druglikeness Data

Basic PropertiesMolecular weight, TPSA, LogP, etc.71%5/7 druglikeness.fields

Basic Properties

SolubilityWater solubility, gastric/intestinal solubility0%0/5 druglikeness.fields

Solubility

AbsorptionCaco-2, BBB, corneal permeability50%3/6 druglikeness.fields

Absorption

DistributionPlasma protein binding, volume of distribution33%2/6 druglikeness.fields

Distribution

Metabolic StabilityLiver microsomal, plasma stability33%1/3 druglikeness.fields

Metabolic Stability

CYP MetabolismCYP1A2/2C9/2C19/2D6/3A4100%10/10 druglikeness.fields

CYP Metabolism

UGT MetabolismUGT-catalyzed metabolism0%0/5 druglikeness.fields

UGT Metabolism

GenotoxicityAmes, chromosomal aberration40%2/5 druglikeness.fields

Genotoxicity

Toxicity AssessmentCardiac, hepatic, renal toxicity57%4/7 druglikeness.fields

Toxicity Assessment

TransportersP-gp, BCRP, OATP, etc.25%2/8 druglikeness.fields

Transporters

Risk AssessmentPAINS, Brenk, Lipinski0%0/16 druglikeness.fields

Risk Assessment

相关化合物